2-(5-isoxazolylmethyl)-2,9-diazaspiro[5.5]undecan-3-one hydrochloride

• IUPAC Name: 2-(1,2-oxazol-5-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C13H19N3O2/c17-12-1-3-13(4-7-14-8-5-13)10-16(12)9-11-2-6-15-18-11/h2,6,14H,1,3-5,7-10H2
• InChI Key: NIYIQKSZKSXTLC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNCC2)CN(C1=O)CC3=CC=NO3
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

2-(5-isoxazolylmethyl)-2,9-diazaspiro[5.5]undecan-3-one hydrochloride is a chemical compound that has been widely used in scientific research. It belongs to a class of compounds known as spirocyclic piperidines and has been found to exhibit a range of biochemical and physiological effects.5]undecan-3-one hydrochloride.

Scientific Research Applications

2-(5-isoxazolylmethyl)-2,9-diazaspiro[5.5]undecan-3-one hydrochloride has been extensively used in scientific research. It has been found to exhibit a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 2-(5-isoxazolylmethyl)-2,9-diazaspiro[5.5]undecan-3-one hydrochloride is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It has also been shown to modulate the activity of the glutamatergic system.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antipsychotic, antidepressant, and anxiolytic effects. It has also been shown to modulate the activity of the glutamatergic system, which may be involved in its potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(5-isoxazolylmethyl)-2,9-diazaspiro[5.5]undecan-3-one hydrochloride in lab experiments is its well-established synthesis method. It is also relatively stable and has been shown to exhibit consistent biological activity across different studies. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(5-isoxazolylmethyl)-2,9-diazaspiro[5.5]undecan-3-one hydrochloride. One area of interest is its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a tool for studying the dopamine and serotonin systems in the brain. Further research is also needed to fully understand its mechanism of action and to explore its potential side effects and toxicity.

Synthesis Methods

The synthesis of 2-(5-isoxazolylmethyl)-2,9-diazaspiro[5.5]undecan-3-one hydrochloride involves the reaction of 5-isoxazolecarboxaldehyde with 2,9-diazaspiro[5.5]undecane in the presence of a suitable acid catalyst. The resulting compound is then treated with hydrochloric acid to yield the hydrochloride salt. The synthesis method has been well-established and has been reported in several scientific publications.